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Compound of Interest

Compound Name: Octaphenylcyclotetrasiloxane

Cat. No.: B1329330 Get Quote

An In-depth Technical Guide to
Octaphenylcyclotetrasiloxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular properties of

octaphenylcyclotetrasiloxane, a compound of significant interest in various scientific and

industrial applications, including pharmaceutical intermediates and advanced polymer

synthesis.

Molecular Properties
Octaphenylcyclotetrasiloxane is a cyclic organosilicon compound characterized by a stable

siloxane backbone and bulky phenyl side groups. This structure imparts notable thermal

stability and chemical resistance to the molecule.

Data Presentation

The fundamental molecular data for octaphenylcyclotetrasiloxane is summarized in the table

below for clear reference.
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Property Value

Molecular Formula C₄₈H₄₀O₄Si₄[1][2][3][4][5]

Molecular Weight
793.18 g/mol [1][4][6] (also cited as 793.17

g/mol [5][7] and 793.2 g/mol [2])

IUPAC Name
2,2,4,4,6,6,8,8-octaphenyl-1,3,5,7,2,4,6,8-

tetraoxatetrasilocane[2]

CAS Number 546-56-5[3]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of octaphenylcyclotetrasiloxane
were not cited in the provided information. The synthesis can generally be achieved through

the dehydration and cyclization of diphenylsilanediol in the presence of an alkali catalyst[4]. For

purification, recrystallization from solvents such as acetic acid, ethyl acetate, or

benzene/ethanol mixtures is a common method[7].

Molecular Structure Visualization
The following diagram illustrates the chemical structure of octaphenylcyclotetrasiloxane,

highlighting the arrangement of its constituent atoms.
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Molecular structure of octaphenylcyclotetrasiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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